![molecular formula C₅H₆D₆OS B1147484 3-Mercapto-3-methylbutanol-d6 CAS No. 162404-35-5](/img/structure/B1147484.png)
3-Mercapto-3-methylbutanol-d6
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Mercapto-3-methylbutan-1-ol, also known as MMB, is a common odorant found in food and cat urine . The aromas ascribed to MMB include catty, roasty, broth-like, meaty, and savory, or similar to cooked leeks . MMB is an organosulfur compound with the formula C5H12OS . Its structure consists of isopentane with a primary alcohol group and a tertiary thiol group attached to a β-carbon relative to the alcohol . MMB is found in the urine of leopards and domestic cats, and is considered an important semiochemical in male scent-marking . MMB is also a common odorant in food, including coffee, passionfruit juice, and Sauvignon Blanc wines .
Synthesis Analysis
The compound can be produced through many methods. The most well-known reaction sequence begins with ethyl acetate, which is activated with lithium bis (trimethylsilyl)amide at the α-position and coupled with acetone to form ethyl 3-hydroxy-3-methylbutyrate. The 3-hydroxy-3-methylbutyrate is then brominated, treated with thiourea, and hydrolyzed to form 3-mercapto-3-methyl-butyric acid. The compound is then reduced with lithium aluminum hydride to form 3-mercapto-3-methylbutanol .Molecular Structure Analysis
The molecular formula of 3-Mercapto-3-methylbutanol-d6 is C5H6D6OS, and its molecular weight is 126.25 . The structure of the compound consists of isopentane with a primary alcohol group and a tertiary thiol group attached to a β-carbon relative to the alcohol .Physical And Chemical Properties Analysis
The molecular weight of this compound is 126.25 . The compound is a volatile component of leopard and domestic cat urine .Safety and Hazards
The compound is classified as having acute toxicity, being harmful if inhaled, and may cause respiratory irritation . It is also classified as causing skin irritation and serious eye damage . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves, eye protection, and face protection .
Future Directions
One study has shown that the scent of 3-Mercapto-3-methylbutanol, a volatile component of leopard and domestic cat urine, released from slow-release dispensers, elicited scent-marking from African civet, small-spotted genet, and slender mongoose, as well as African wildcat . This suggests that the compound could potentially be used in studies investigating chemical communication between wild mammals and the use of camera traps to estimate animal numbers .
Properties
IUPAC Name |
1,1,2,2,4,4-hexadeuterio-3-methyl-3-sulfanylbutan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12OS/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3/i1D2,3D2,4D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBCGIJAYTBMFHI-ORNWBJTKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCO)S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])C(C)(C([2H])([2H])C([2H])([2H])O)S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.